MBX-1887 free acid
Overview
Description
MBX-1887 is an antibacterial agent with a relatively narrow spectrum against bacteria and a very high CC50 value.
Scientific Research Applications
Cross-Species Differential Plasma Protein Binding
- Research Focus : Investigating the binding of MBX-102 acid/JNJ39659100 (related to MBX-1887) to plasma proteins across different species.
- Key Findings : This study found that MBX-102 acid is highly bound (>98%) to human, rat, and mouse albumin. Significant interspecies differences in free drug levels were observed, impacting pharmacodynamics and toxicology (Clarke et al., 2008).
Rationally Designed Molecular Beacons
- Research Focus : Development of nucleic acid probes, including molecular beacons (MBs), for biosensing, bioimaging, and therapy.
- Key Findings : The study highlights the advancements in bioanalytical and biomedical applications of MBs, emphasizing their role in chemical sensing and biological imaging, potentially applicable to MBX-1887-related research (Zheng et al., 2015).
OH and HO2 Chemistry in Clean Marine Air
- Research Focus : Examining free-radical chemistry, including MBX, in clean marine air.
- Key Findings : The study utilized models to explore the role of hydrocarbons (like MBX) in free-radical budgets under clean conditions, providing insights into environmental impacts (Sommariva et al., 2004).
Brønsted Acid-Catalyzed Reactions
- Research Focus : Investigating metal- and ligand-free Brønsted acid-catalyzed reactions, including the synthesis of PPAR agonist MBX-102 acid.
- Key Findings : The research highlights a method for efficiently synthesizing PPAR agonists like MBX-102 acid, contributing to our understanding of the chemical synthesis and potential applications of similar compounds (Zhang et al., 2021).
Quencher-Free Molecular Beacons
- Research Focus : Development and application of quencher-free molecular beacons (QF-MBs) in nucleic acid analysis.
- Key Findings : This review discusses the functionality and applications of QF-MBs in DNA analysis, which could be relevant for MBX-1887-related molecular studies (Venkatesan et al., 2008).
properties
CAS RN |
1429918-90-0 |
|---|---|
Product Name |
MBX-1887 free acid |
Molecular Formula |
C26H21N5OS |
Molecular Weight |
451.548 |
IUPAC Name |
6-(4,5-Dihydroimidazol-2-yl)-2-(5-(6-(4,5-dihydroimidazol-2-yl)benzofuran-2-yl)thiophen-2-yl)indole |
InChI |
InChI=1S/C26H21N5OS/c1-3-17(25-27-7-8-28-25)12-19-15(1)11-20(31-19)23-5-6-24(33-23)22-13-16-2-4-18(14-21(16)32-22)26-29-9-10-30-26/h1-6,11-14,31H,7-10H2,(H,27,28)(H,29,30) |
InChI Key |
NQWQXYLIKGZRIG-UHFFFAOYSA-N |
SMILES |
C(N1)(C2=CC=C(C3=CC4=CC=C(C5=NCCN5)C=C4O3)S2)=CC6=C1C=C(C7=NCCN7)C=C6 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MBX-1887; MBX1887; MBX 1887 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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